N-(2,4-dimethoxyphenyl)-3-methyl-6-phenylimidazo[2,1-b]thiazole-2-carboxamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide
• InChI: InChI=1S/C21H19N3O3S/c1-13-19(20(25)22-16-10-9-15(26-2)11-18(16)27-3)28-21-23-17(12-24(13)21)14-7-5-4-6-8-14/h4-12H,1-3H3,(H,22,25)
• InChI Key: FVVZBVNITWIVKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC(=CN12)C3=CC=CC=C3)C(=O)NC4=C(C=C(C=C4)OC)OC
• Molecular Formula: C21H19N3O3S
• Molecular Weight: 393.5 g/mol

Description

“N-(2,4-dimethoxyphenyl)-3-methyl-6-phenylimidazo[2,1-b]thiazole-2-carboxamide” is a compound that belongs to the class of thiazole derivatives. Thiazoles are important heterocyclic compounds that exhibit a wide range of biological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties.

Synthesis Analysis

The synthesis of this compound involves the use of 1H, 13C-NMR, IR, and HRMS spectrum analysis. The product was purified by silica gel column chromatography using n-hexane: ethyl acetate solvent system.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a boiling point of 116–118°C and specific gravity 1.2. It is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes.

Scientific Research Applications

Antitumor and Cytotoxic Activity

• Thiazoles have been investigated for their potential as antitumor and cytotoxic agents. .

Antimicrobial Properties

• . Some of these compounds showed potent antioxidant activity.

Future Directions

The future directions for the research and development of this compound could involve further exploration of its biological activities and potential applications in medicine. This could include more in-depth studies on its antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties.

Mechanism of Action

Target of Action

Thiazoles, the class of compounds to which it belongs, are known to exhibit a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant effects . The biological outcomes of thiazoles are greatly influenced by the substituents on the thiazole ring .

Mode of Action

Thiazoles are known to interact with their targets in various ways, depending on the orientation of the thiazole ring and the molecular electrostatic potential (mep) surface of the ring . Substituents at positions 2 and 4 may alter these orientations and shield the nucleophilicity of nitrogen, affecting the therapeutic outcome .

Biochemical Pathways

Thiazoles are known to affect a variety of biological pathways due to their diverse biological activities .

Pharmacokinetics

The design and synthesis of thiazole derivatives often involve in silico admet prediction .

Result of Action

N-(2,4-dimethoxyphenyl)-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells.

Action Environment

The biological activity of thiazole derivatives can be affected by the presence of different substituents on the thiazole ring .